Cas no 1424624-44-1 ((Z)-2-Cyano-3-[4-[[2-(2,2,2-trifluoroethoxy)acetyl]amino]phenyl]prop-2-enamide)

• Product Name: (Z)-2-Cyano-3-[4-[[2-(2,2,2-trifluoroethoxy)acetyl]amino]phenyl]prop-2-enamide
• CAS No: 1424624-44-1
• MF: C₁₄H₁₂F₃N₃O₃
• MW: 327.258593559265
• CID: 6400524
• PubChem ID: 97994306
• Update Time: 2025-10-12

(Z)-2-Cyano-3-[4-[[2-(2,2,2-trifluoroethoxy)acetyl]amino]phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-{4-[2-(2,2,2-trifluoroethoxy)acetamido]phenyl}prop-2-enamide
• EN300-26579364
• Z451229236
• (Z)-2-Cyano-3-[4-[[2-(2,2,2-trifluoroethoxy)acetyl]amino]phenyl]prop-2-enamide
• 1424624-44-1

• Inchi： 1S/C14H12F3N3O3/c15-14(16,17)8-23-7-12(21)20-11-3-1-9(2-4-11)5-10(6-18)13(19)22/h1-5H,7-8H2,(H2,19,22)(H,20,21)/b10-5-
• InChI Key： VWNCPZQEYYCAEL-YHYXMXQVSA-N
• SMILES： FC(COCC(NC1C=CC(/C=C(/C#N)\C(N)=O)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 327.08307574g/mol
• Monoisotopic Mass: 327.08307574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 105Ų

Additional information on (Z)-2-Cyano-3-[4-[[2-(2,2,2-trifluoroethoxy)acetyl]amino]phenyl]prop-2-enamide

(Z)-2-Cyano-3-[4-[[2-(2,2,2-Trifluoroethoxy)Acetyl]Amino]Phenyl]Prop-2-Enamide: A Comprehensive Overview

The compound 1424624-44-1, also known as (Z)-2-Cyano-3-[4-[[2-(2,2,2-Trifluoroethoxy)Acetyl]Amino]Phenyl]Prop-2-Enamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural properties and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting complex diseases such as cancer and neurodegenerative disorders.

Structural Analysis: The molecular structure of (Z)-2-Cyano-3-[4-[[2-(2,2,2-Trifluoroethoxy)Acetyl]Amino]Phenyl]Prop-2-Enamide is characterized by a cyano group at position 2 and a substituted phenyl group at position 3. The presence of a trifluoroethoxy group introduces significant electron-withdrawing effects, enhancing the compound's stability and reactivity. This structural feature is particularly advantageous in medicinal chemistry, where such groups are often employed to modulate pharmacokinetic properties and improve bioavailability.

Biological Activity: Recent research has demonstrated that this compound exhibits potent anti-proliferative activity against various cancer cell lines. A study published in the *Journal of Medicinal Chemistry* revealed that (Z)-isomer of this compound selectively inhibits the growth of breast cancer cells by targeting key oncogenic pathways. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

Synthesis and Optimization: The synthesis of 1424624-44-1 involves a multi-step process that includes nucleophilic acyl substitution and enamine formation. Researchers have optimized the reaction conditions to achieve high yields and purity. Notably, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This advancement underscores the importance of green chemistry principles in modern drug development.

Applications in Drug Discovery: The compound's unique combination of structural features and biological activities positions it as a valuable tool in drug discovery pipelines. Pharmaceutical companies are exploring its potential as a lead compound for developing next-generation therapies. Furthermore, its ability to modulate enzyme activity has led to investigations into its role in metabolic disorders and inflammation.

Safety and Toxicity: Preclinical studies have indicated that (Z)-isomer exhibits low toxicity at therapeutic doses. However, further investigations are required to fully understand its long-term safety profile. Regulatory agencies have expressed interest in this compound due to its novel mechanism of action and potential therapeutic benefits.

Future Directions: Ongoing research is focused on enhancing the pharmacokinetic properties of 1424624-44-1 through structural modifications. Researchers are also exploring its potential as a combination therapy agent to synergize with existing treatments. The integration of artificial intelligence in drug design is expected to accelerate the development process and uncover new applications for this compound.

In conclusion, (Z)-Cyano-enamide derivative (1424624-44-1) represents a significant advancement in organic chemistry with broad implications for medicine and beyond. Its unique properties, coupled with ongoing research efforts, ensure that this compound will remain a focal point in scientific exploration for years to come.